Cas no 101947-26-6 (2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid)

• Product Name: 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid
• CAS No: 101947-26-6
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• MDL: MFCD12767089
• CID: 3557744
• PubChem ID: 60928894
• Update Time: 2025-06-11

2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine, S-(2-methoxy-2-oxoethyl)-
• 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid
• S-(2-methoxy-2-oxoethyl)homocysteine
• EN300-24504933
• 2-amino-4-[(2-methoxy-2-oxoethyl)sulfanyl]butanoic acid
• 101947-26-6

• MDL： MFCD12767089
• Inchi： 1S/C7H13NO4S/c1-12-6(9)4-13-3-2-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)
• InChI Key： DJCJSTKHUXJGME-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CCC(C(=O)O)N

Computed Properties

• Exact Mass: 207.05652907Da
• Monoisotopic Mass: 207.05652907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 115Ų

Additional information on 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid

Comprehensive Overview of 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid (CAS No. 101947-26-6)

2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid, with the CAS number 101947-26-6, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique sulfanyl and methoxy functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid uses, CAS 101947-26-6 applications, and synthesis methods, reflecting its growing relevance in modern science.

The molecular structure of 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid includes an amino acid backbone, making it a valuable intermediate in peptide modification and drug design. Its sulfanyl moiety enhances reactivity, enabling cross-linking or conjugation in bioconjugation techniques. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production with minimal environmental impact, aligning with global demands for eco-friendly methodologies.

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Beyond pharmaceuticals, 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid finds utility in biomaterials and catalysis. Its compatibility with click chemistry reactions makes it a candidate for polymer functionalization, addressing queries like "thiol-ene reactions with 101947-26-6". The compound’s stability under physiological conditions further broadens its scope in bioconjugation strategies, a hot topic in targeted drug delivery systems.

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In summary, 2-amino-4-(2-methoxy-2-oxoethyl)sulfanylbutanoic acid (101947-26-6) bridges gaps between organic synthesis, biochemistry, and material science. Its versatility and adaptability to emerging technologies ensure its prominence in both academic and industrial settings, resonating with contemporary searches for innovative chemical intermediates and multifunctional reagents.